Cas no 59619-91-9 (2,6-Octadecadienoic acid, methyl ester, (Z,Z)-)

2,6-Octadecadienoic acid, methyl ester, (Z,Z)- structure
59619-91-9 structure
Product Name:2,6-Octadecadienoic acid, methyl ester, (Z,Z)-
CAS No:59619-91-9
MF:C19H34O2
MW:294.472066402435
CID:338008
PubChem ID:71442821
Update Time:2025-04-19

2,6-Octadecadienoic acid, methyl ester, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Octadecadienoic acid, methyl ester, (Z,Z)-
    • methyl octadeca-2,6-dienoate
    • DTXSID50851680
    • 59619-91-9
    • Inchi: 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h13-14,17-18H,3-12,15-16H2,1-2H3
    • InChI Key: JYFRESOMPCQSFW-UHFFFAOYSA-N
    • SMILES: O(C)C(C=CCCC=CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 294.25602
  • Monoisotopic Mass: 294.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 7.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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